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Compound of Interest

Compound Name: Isocorydine hydrochloride

Cat. No.: B600508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isocorydine hydrochloride, the hydrochloride salt of the aporphine alkaloid isocorydine, is a

compound of significant interest in pharmacological research. This document provides a

detailed overview of its chemical properties, supported by experimental data and

methodologies. It is intended to serve as a comprehensive resource for professionals in the

fields of scientific research and drug development.

Chemical and Physical Properties
Isocorydine hydrochloride is a derivative of isocorydine, an alkaloid found in various plant

species. The addition of hydrochloric acid to isocorydine forms the more stable and water-

soluble hydrochloride salt.

Molecular Formula and Weight
The fundamental chemical identity of isocorydine hydrochloride is defined by its molecular

formula and weight. These parameters are crucial for stoichiometric calculations in

experimental settings and for the characterization of the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b600508?utm_src=pdf-interest
https://www.benchchem.com/product/b600508?utm_src=pdf-body
https://www.benchchem.com/product/b600508?utm_src=pdf-body
https://www.benchchem.com/product/b600508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula
C₂₀H₂₄ClNO₄ or C₂₀H₂₃NO₄ ·

HCl
[1][2][3]

Molecular Weight 377.87 g/mol [1][3][4]

Molecular Weight (Free Base) 341.4 g/mol [2][5][6]

Physical Characteristics
The physical properties of isocorydine hydrochloride are important for its handling, storage,

and formulation.

Property Value Source

Appearance Off-white solid powder [5]

Melting Point
215-220 °C (with

decomposition)
[2][7]

Solubility Soluble in alcohol and DMSO [3][4]

Optical Activity
[α]/D ≈ +180° (c=0.1 in

methanol)
[2][7]

Experimental Protocols
Detailed experimental procedures are essential for the replication and validation of scientific

findings. The following sections outline methodologies that could be employed in the study of

isocorydine hydrochloride.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This protocol describes a general method for determining the purity of an isocorydine
hydrochloride sample.

Objective: To quantify the purity of isocorydine hydrochloride.
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Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA)

Isocorydine hydrochloride standard of known purity

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of acetonitrile

and water, both containing 0.1% TFA. A typical gradient might be 10-90% acetonitrile over 30

minutes.

Standard Solution Preparation: Accurately weigh and dissolve the isocorydine
hydrochloride standard in the mobile phase to prepare a stock solution of known

concentration (e.g., 1 mg/mL). Prepare a series of dilutions from the stock solution to create

a calibration curve.

Sample Preparation: Accurately weigh and dissolve the isocorydine hydrochloride sample

to be tested in the mobile phase to a concentration within the range of the calibration curve.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Injection volume: 10 µL

Column temperature: 25 °C
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Detection wavelength: 280 nm

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Data Processing: Integrate the peak areas of the chromatograms. Construct a calibration

curve by plotting the peak area versus the concentration of the standard solutions.

Determine the concentration of the sample solution from the calibration curve and calculate

the purity.

Logical Workflow and Data Representation
The following diagrams illustrate the logical workflow for characterizing a chemical compound

like isocorydine hydrochloride and a conceptual signaling pathway that could be

investigated.

Figure 1: Workflow for Chemical Characterization
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Figure 1: Workflow for Chemical Characterization
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Figure 2: Conceptual Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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